Cas no 3788-94-1 (ethyl 2-(ethoxymethylene)-3-oxo-butanoate)

ethyl 2-(ethoxymethylene)-3-oxo-butanoate Properties

Names and Identifiers

• Ethyl 2-(ethoxymethylene)-3-oxobutanoate
• 2-(Ethoxymethylene)-3-oxo-butanoic acid ethyl ester
• Ethyl 2-Acetyl-3-ethoxyacrylate
• Butanoic acid, 2-(ethoxymethylene)-3-oxo-, ethyl ester
• Ethyl 2-(Ethoxymethylene)Acetoacetate
• ethyl-2-(ethoxymethylene)acetoacetate
• 2-(Ethoxymethylene)-3-oxobutanoic acid ethyl ester
• 2-Acetyl-3-ethoxyacrylic Acid Ethyl Ester
• ethyl 2-(ethoxymethylene)-3-oxo-butanoate
• (E)-ethyl 2-(ethoxymethylene)-3-oxobutanoate
• Ethyl 2-(ethoxymethylene)-3-oxobutyrate
• NSC-32775
• 3788-94-1
• A823923
• NSC 32775
• EINECS 223-259-3
• SCHEMBL1186672
• J-506414
• F10306
• Butanoic acid, 2-(ethoxymethylene)-3-oxo-, ethyl ester, (E)-
• 49836-24-0
• EN300-27692
• CS-M2053
• ethyl (2E)-2-(ethoxymethylidene)-3-oxobutanoate
• NSC32775
• Butanoic acid, 2-(ethoxymethylene)-3-oxo-, ethyl ester, (2Z)-
• (E)-ethyl2-(ethoxymethylene)-3-oxobutanoate
• AS-17351
• DS-1355
• FNASCUBBFNCFQO-SOFGYWHQSA-N
• 66975-53-9
• AKOS006228955
• AKOS023091002
• BBL100041
• DB-210808
• STL511018
• +Expand

• MDL： MFCD06797311
• InChIKey： FNASCUBBFNCFQO-UHFFFAOYSA-N
• Inchi： 1S/C9H14O4/c1-4-12-6-8(7(3)10)9(11)13-5-2/h6H,4-5H2,1-3H3
• SMILES： CCO\C=C(C(C)=O)/C(=O)OCC

Computed Properties

• Exact Mass: 186.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 186.089
• Heavy Atom Count: 13
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 1.05890
• PSA: 52.60000
• Refractive Index: 1.4730 to 1.4770
• Boiling Point: 266°C(lit.)
• Flash Point: 113.7°C
• Density: 1.049

ethyl 2-(ethoxymethylene)-3-oxo-butanoate Security Information

• Hazard Statement： H227-H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

ethyl 2-(ethoxymethylene)-3-oxo-butanoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether